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In the high-stakes world of industrial chemistry and pharmaceutical development, the choice of
catalyst can make or break the economic viability of a process. For decades, platinum-group
metals like palladium and rhodium have dominated the landscape. However, iridium, once
considered a less active alternative, has emerged as a powerhouse catalyst, offering significant
advantages in efficiency and selectivity in key industrial reactions. This guide provides an
objective comparison of iridium catalysts with their traditional counterparts, supported by
performance data and experimental insights, to aid researchers, scientists, and drug
development professionals in making informed decisions.

At a Glance: Iridium's Competitive Edge

Iridium's rising prominence stems from its exceptional performance in crucial industrial
processes, most notably in methanol carbonylation (the Cativa™ process), asymmetric
hydrogenation, and C-H activation. While iridium carries a high initial cost, its superior
efficiency, stability, and selectivity often translate to lower operational costs, reduced waste,
and higher product purity, making it a compelling long-term investment.

Cost and Performance: A Quantitative Comparison

The decision to use an iridium catalyst is a complex equation of upfront cost versus long-term
performance gains. The following tables provide a summary of current market prices for key
platinum-group metals and a comparison of performance metrics for iridium versus rhodium
and palladium in representative industrial applications.
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Table 1: Precious Metal Catalyst Price Comparison
(October 2025)

Price per Troy Price per Gram Key Industrial
Ounce (USD) (USD) Applications

Metal

Acetic Acid Synthesis
(Cativa™),
o Asymmetric
Iridium ~$4,500[1] ~$145 - $160[2] _
Hydrogenation, C-H
Activation,

Electrocatalysis

Acetic Acid Synthesis

(Monsanto),
Rhodium ~$8,075[1] ~$260 - $280[3] Hydroformylation,

Automotive Catalytic

Converters

Cross-Coupling
Reactions (e.g.,
) Suzuki, Stille),
Palladium ~$1,431[1] ~$46[4] _
Hydrogenation,
Automotive Catalytic

Converters

Note: Prices are subject to market volatility.

Table 2: Performance Comparison of Iridium and
Rhodium in Acetic Acid Synthesis
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Feature

Cativa™ Process (Iridium-
based)

Monsanto Process
(Rhodium-based)

Catalyst

[Ir(CO)2l2]~ with promoters

(e.g., Ru complexes)[5]

[Rh(CO)2l2]~

Water Concentration

Lower (enabling process

efficiencies)[5]

Higher

Reaction Rate

High, with oxidative addition of
CHsl being ~150 times
faster[6]

High, but generally lower than
Cativa™ under optimized

conditions

By-products

Reduced formation of by-
products like propionic acid[5]

[7]

Higher levels of by-products

CO Utilization

More efficient[8]

Less efficient

Catalyst Stability

High stability under a wide

range of conditions[7]

Prone to precipitation,
requiring stricter process
control

Overall Efficiency

Greener and more efficient,
has largely supplanted the

Monsanto process[9]

Less efficient and less

environmentally friendly

Table 3: Performance Comparison of Iridium and
Palladium in Key Pharmaceutical Synthesis Reactions

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.researchgate.net/publication/223385536_High_productivity_methanol_carbonylation_catalysis_using_iridium_The_Cativa_process_for_the_manufacture_of_acetic_acid
https://www.researchgate.net/publication/223385536_High_productivity_methanol_carbonylation_catalysis_using_iridium_The_Cativa_process_for_the_manufacture_of_acetic_acid
https://www.chem.mtu.edu/chem_eng/current/new_courses/CM3510/AceticAcidPaper.pdf
https://www.researchgate.net/publication/223385536_High_productivity_methanol_carbonylation_catalysis_using_iridium_The_Cativa_process_for_the_manufacture_of_acetic_acid
https://pubs.acs.org/doi/abs/10.1021/ja039464y
https://fiveable.me/key-terms/inorganic-chemistry-ii/cativa-process
https://pubs.acs.org/doi/abs/10.1021/ja039464y
https://pubs.acs.org/doi/10.1021/ol990939t
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Reaction Type

Iridium Catalysts

Palladium Catalysts

Asymmetric Hydrogenation

High Enantiomeric Excess
(ee): Often >99% for
challenging substrates.[10]

High Turnover Numbers

(TON): Can reach up to 4000.

[11]

Less commonly used for
asymmetric hydrogenation of a
broad range of substrates
compared to iridium and

rhodium.

C-H Activation/Borylation

High Selectivity: Enables
functionalization at previously
inaccessible positions.[12]
High Turnover Numbers
(TON): Can exceed 10,000.
[13]

Widely used for C-H activation,
but iridium often offers
complementary or superior
selectivity for certain

applications.

Cross-Coupling Reactions

Emerging as a versatile

catalyst.

The undisputed workhorse for
a vast range of cross-coupling
reactions (e.g., Suzuki, Heck,
Stille).

Key Industrial Applications and Experimental

Protocols

The Cativa™ Process for Acetic Acid Synthesis

The iridium-catalyzed Cativa™ process is a prime example of where iridium's higher initial cost

is justified by superior performance. It is a greener and more efficient method for producing

acetic acid compared to the rhodium-based Monsanto process.[9] The key to the Cativa™

process is the high stability of the iridium catalyst, which allows for operation at lower water

concentrations, reducing the energy-intensive drying stages and minimizing the formation of

by-products.[5][7]

Experimental Protocol: Methanol Carbonylation (Cativa™ Process)

o Catalyst System: The active catalyst is typically an anionic iridium complex, [Ir(CO)zlz]~,

generated in situ.[5] The system is enhanced by promoters, which can be carbonyl
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complexes of metals like ruthenium, osmium, or tungsten, or simple iodide complexes of
zinc, cadmium, or indium.[7]

Reactants: Methanol and carbon monoxide are the primary reactants. Methyl iodide is used
as a promoter.

Reaction Conditions: The reaction is typically carried out in a continuous stirred-tank reactor
at temperatures of 150-200°C and pressures of 30-60 atm. Acetic acid serves as the solvent.
The water concentration is a critical parameter and is generally kept low.

Procedure:

o The iridium catalyst, promoter, and methyl iodide are dissolved in acetic acid in the
reactor.

o Methanol and carbon monoxide are continuously fed into the reactor.
o The reaction mixture is maintained at the desired temperature and pressure.

o The product, acetic acid, is continuously removed and purified through distillation. The
catalyst is recycled back into the reactor.

Continuous Stirred-Tank Reactor (CSTR)
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Cativa™ Process Workflow Diagram.

Asymmetric Hydrogenation in Pharmaceutical Synthesis

The synthesis of chiral molecules is of paramount importance in the pharmaceutical industry.
Iridium catalysts, particularly those with chiral ligands, have proven to be exceptionally effective
for the asymmetric hydrogenation of prochiral olefins and imines, delivering high enantiomeric
excess (ee) and yields.[10][11] This allows for the production of single-enantiomer drugs, which
can have improved efficacy and reduced side effects.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of an Imine

e Catalyst: Acommon precursor is [Ir(COD)CI]z (COD = 1,5-cyclooctadiene), which is
combined with a chiral phosphine ligand (e.g., a derivative of BINAP or a P,N-ligand).

e Substrate: A prochiral imine.

» Reagents: Hydrogen gas (H2), often under pressure. An additive like an iodine source may
be used to enhance catalyst activity.

e Solvent: A suitable organic solvent such as dichloromethane (DCM), methanol (MeOH), or
toluene.

e Procedure:

o In a glovebox, the iridium precursor and the chiral ligand are dissolved in the solvent in a
high-pressure reactor.

o The solution is stirred to allow for the formation of the active catalyst complex.
o The imine substrate is added to the reactor.

o The reactor is sealed, purged with hydrogen, and then pressurized to the desired Hz
pressure (e.g., 10-50 atm).

o The reaction is stirred at a specific temperature (e.g., room temperature to 80°C) until the
reaction is complete (monitored by techniques like TLC or GC).

o The pressure is released, and the solvent is removed under reduced pressure.
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o The crude product is purified by column chromatography to yield the chiral amine. The
enantiomeric excess is determined by chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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